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Compound of Interest

Compound Name: 2,3,3-Trimethylbutan-1-ol

Cat. No.: B1267039

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

2,3,3-trimethylbutan-1-ol (CAS RN: 36794-64-6), a heptyl alcohol with a branched structure.
This document collates available data on its physical and thermodynamic characteristics and

outlines the standard experimental protocols for their determination.

Core Thermodynamic and Physical Properties

2,3,3-trimethylbutan-1-ol, with the molecular formula C7H160, possesses a unique structural
arrangement that influences its thermodynamic behavior.[1] While extensive experimental data
for this specific isomer is not readily available in public literature, the National Institute of
Standards and Technology (NIST) / Thermodynamics Research Center (TRC) Web Thermo
Tables (WTT) offer critically evaluated data for this compound.[2][3] Access to this
comprehensive dataset is available through a subscription to the NIST Standard Reference
Data Program.[3]

The available data from NIST includes, but is not limited to, the following properties:
e Normal boiling temperature
 Critical temperature, pressure, and density

» Vapor pressure as a function of temperature
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» Density as a function of temperature

« Enthalpy of vaporization as a function of temperature

o Heat capacity at constant pressure for the ideal gas state as a function of temperature

A summary of basic physical properties gathered from public sources is presented in Table 1.

Table 1: Physical Properties of 2,3,3-trimethylbutan-1-ol

Property Value Source
Molecular Formula C7H160 [1]
Molecular Weight 116.20 g/mol [1]
IUPAC Name 2,3,3-trimethylbutan-1-ol [1]
CAS Registry Number 36794-64-6 [1]

Experimental Protocols for Thermodynamic
Property Determination

Standardized experimental methodologies are crucial for obtaining high-quality thermodynamic
data. The following sections detail the protocols for determining key thermodynamic properties
of alcohols like 2,3,3-trimethylbutan-1-ol.

Determination of Enthalpy of Combustion by
Calorimetry

The enthalpy of combustion is a fundamental thermodynamic property that can be determined
experimentally using a calorimeter.

Principle: A known mass of the alcohol is combusted in an excess of oxygen, and the heat
released is absorbed by a calorimeter containing a known mass of water. The temperature
change of the water is used to calculate the heat of combustion.

Apparatus:
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e Spirit lamp

o Copper calorimeter (or a similar insulated vessel)
o Thermometer or digital temperature probe
 Electronic balance

e Measuring cylinder

o Stirrer

e Draught shield

Procedure:

o A specific volume of water (e.g., 100 cm3) is measured and placed into the copper
calorimeter.

e The initial temperature of the water is recorded.
e The spirit lamp containing 2,3,3-trimethylbutan-1-ol is weighed accurately.
e The lamp is placed under the calorimeter, and the wick is lit.

e The water is stirred continuously, and the temperature is monitored until a significant rise
(e.g., 20 °C) is observed.

o The flame is extinguished, and the final temperature of the water is recorded.

e The spirit lamp is immediately reweighed to determine the mass of alcohol burned.

e The heat absorbed by the water (Q) is calculated using the formula: Q = m x ¢ x AT where:
o m is the mass of the water
o cis the specific heat capacity of water (4.18 J g~1 K1)

o AT is the change in temperature of the water
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e The enthalpy of combustion per mole is then calculated by dividing the heat absorbed by the
number of moles of alcohol combusted.

Sources of Error and Refinements: Significant heat loss to the surroundings is a major source
of error in simple calorimetry. To improve accuracy, a bomb calorimeter is used for more
precise measurements. This apparatus allows for combustion to occur in a sealed container,
minimizing heat loss.

Determination of Vapor Pressure by the Static Method

The static method is a direct and accurate way to measure the vapor pressure of a liquid at
different temperatures.

Principle: A sample of the liquid is placed in a thermostated, evacuated container. At a given
temperature, the liquid will evaporate until the vapor phase is saturated, and the pressure of
this vapor is measured directly.

Apparatus:

Thermostated vacuum-tight container (isoteniscope)

Pressure sensor (manometer)

Temperature probe

Vacuum pump

Water bath or heating mantle
Procedure:

e The liquid sample is placed in the container, and any dissolved gases are removed by
repeated freeze-pump-thaw cycles under vacuum.

e The container is heated to the desired temperature using a water bath or heating mantle.

e The system is allowed to reach thermal equilibrium, at which point the pressure inside the
container, measured by the manometer, corresponds to the vapor pressure of the liquid at
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that temperature.

o Measurements are taken at various temperatures to obtain the vapor pressure curve.

Logical Workflow for Thermodynamic Property
Determination

The following diagram illustrates the logical workflow for the experimental determination and
analysis of the thermodynamic properties of a substance like 2,3,3-trimethylbutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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